Cas no 1936494-46-0 (4-chloro-5,6,7,8-tetrahydropteridine)

• Product Name: 4-chloro-5,6,7,8-tetrahydropteridine
• CAS No: 1936494-46-0
• MF: C₆H₇ClN₄
• MW: 170.59957909584
• CID: 5162887
• PubChem ID: 130738936
• Update Time: 2025-06-09

4-chloro-5,6,7,8-tetrahydropteridine Chemical and Physical Properties

Names and Identifiers

• Pteridine, 4-chloro-5,6,7,8-tetrahydro-
• 4-chloro-5,6,7,8-tetrahydropteridine

• Inchi： 1S/C6H7ClN4/c7-5-4-6(11-3-10-5)9-2-1-8-4/h3,8H,1-2H2,(H,9,10,11)
• InChI Key： NXQKSNJZZIASOF-UHFFFAOYSA-N
• SMILES： N1=C2C(NCCN2)=C(Cl)N=C1

Additional information on 4-chloro-5,6,7,8-tetrahydropteridine

Introduction to 4-chloro-5,6,7,8-tetrahydropteridine (CAS No. 1936494-46-0)

4-chloro-5,6,7,8-tetrahydropteridine, identified by the chemical compound code CAS No. 1936494-46-0, is a significant intermediate in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pteridine class, which is well-documented for its diverse biological activities and roles in enzymatic reactions. The presence of a chlorine substituent at the fourth position enhances its reactivity, making it a valuable precursor in synthetic organic chemistry and drug development.

The structure of 4-chloro-5,6,7,8-tetrahydropteridine consists of a six-membered heterocyclic ring containing nitrogen atoms, with additional hydrogen atoms at the 5, 6, 7, and 8 positions. This tetrahydropteridine scaffold is closely associated with several naturally occurring cofactors and metabolites that are essential for various biochemical pathways. Notably, it is a derivative of tetrahydrobiopterin (BH4), a crucial cofactor for enzymes such as phenylalanine hydroxylase and nitric oxide synthase.

In recent years, 4-chloro-5,6,7,8-tetrahydropteridine has garnered attention in academic research due to its potential applications in medicinal chemistry. The chlorine atom at the fourth position provides a handle for further functionalization through nucleophilic substitution reactions, enabling the synthesis of more complex molecules. This characteristic makes it particularly useful in the development of novel therapeutic agents targeting various diseases.

One of the most compelling areas of research involving 4-chloro-5,6,7,8-tetrahydropteridine is its role in enzyme inhibition and activation. Studies have demonstrated that derivatives of this compound can modulate the activity of enzymes involved in metabolic disorders and inflammatory responses. For instance, modifications to the pteridine core have led to compounds with enhanced binding affinity to specific enzyme targets, which could translate into more effective treatments for conditions such as phenylketonuria (PKU) and cardiovascular diseases.

The pharmacological potential of 4-chloro-5,6,7,8-tetrahydropteridine has also been explored in the context of neurodegenerative diseases. Research indicates that BH4 analogs may have neuroprotective properties by influencing neurotransmitter synthesis and mitochondrial function. The introduction of a chlorine atom at the fourth position could further refine these effects by altering metabolic pathways relevant to neuroprotection. This has spurred interest in developing new drug candidates based on this scaffold for conditions like Alzheimer's disease and Parkinson's disease.

Moreover, 4-chloro-5,6,7,8-tetrahydropteridine has found utility in synthetic biology and biocatalysis. Its ability to serve as a precursor for more complex molecules has been leveraged in the production of bioactive compounds using engineered microorganisms. By integrating this compound into metabolic pathways engineered in bacteria or yeast, researchers can optimize the synthesis of valuable pharmaceutical intermediates. This approach aligns with the growing trend toward green chemistry and sustainable drug manufacturing.

The synthetic methodologies for preparing 4-chloro-5,6,7,8-tetrahydropteridine have also seen significant advancements. Modern synthetic techniques allow for high-yield production with minimal environmental impact. For example, catalytic hydrogenation and regioselective chlorination strategies have been refined to produce this compound efficiently while maintaining high purity standards required for pharmaceutical applications.

In conclusion,4-chloro-5，6，7，8-tetrahydropteridine (CAS No．1936494—46—0) represents a versatile intermediate with broad applications across pharmaceutical research and industrial biotechnology．Its unique structural features enable diverse functionalization，making it a valuable building block for drug discovery．The ongoing exploration of its pharmacological properties continues to uncover new therapeutic possibilities，underscoring its importance in modern medicinal chemistry．As research progresses，this compound is expected to play an increasingly pivotal role in developing innovative treatments for human diseases．